2-{2-ethoxy[(4-methylphenyl)sulfonyl]anilino}-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide

• Molecular Formula: C25H29N3O6S2
• Molecular Weight: 531.6 g/mol
• IUPAC Name: 2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)-N-[3-[methyl(methylsulfonyl)amino]phenyl]acetamide
• InChI: InChI=1S/C25H29N3O6S2/c1-5-34-24-12-7-6-11-23(24)28(36(32,33)22-15-13-19(2)14-16-22)18-25(29)26-20-9-8-10-21(17-20)27(3)35(4,30)31/h6-17H,5,18H2,1-4H3,(H,26,29)
• InChI Key: QSTHRRZNPONGED-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1N(CC(=O)NC2=CC(=CC=C2)N(C)S(=O)(=O)C)S(=O)(=O)C3=CC=C(C=C3)C

Description

2-{2-ethoxy[(4-methylphenyl)sulfonyl]anilino}-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as EMA401 and has been the subject of several studies due to its potential as a treatment for chronic pain.

Mechanism of Action

EMA401 blocks the TRPV1 channel by binding to a specific site on the channel. This prevents the channel from opening in response to pain signals, which reduces the amount of pain that is transmitted to the brain. EMA401 does not bind to other ion channels or receptors, which reduces the risk of side effects.
Biochemical and Physiological Effects:
EMA401 has been shown to reduce pain in animal models of chronic pain. It has also been shown to reduce mechanical allodynia, which is a type of pain that is caused by non-painful stimuli. EMA401 does not affect normal pain sensation or motor function, which suggests that it may be a safe and effective treatment for chronic pain.

Advantages and Limitations for Lab Experiments

EMA401 has several advantages for use in lab experiments. It is a highly pure compound that can be synthesized in large quantities. It has also been extensively studied for its mechanism of action and potential therapeutic applications. However, EMA401 has some limitations for use in lab experiments. It is a relatively new compound, and its long-term safety and efficacy have not been fully established. Additionally, the cost of synthesizing EMA401 may be prohibitive for some research labs.

Future Directions

There are several future directions for research on EMA401. One area of interest is the development of more potent and selective TRPV1 channel blockers. Another area of interest is the development of new drug delivery methods for EMA401, such as transdermal patches or sustained-release formulations. Additionally, there is interest in studying the effects of EMA401 on other types of pain, such as neuropathic pain or cancer pain. Finally, there is interest in studying the long-term safety and efficacy of EMA401 in clinical trials.

Synthesis Methods

The synthesis of EMA401 involves the reaction of two primary chemicals: 2-ethoxybenzenesulfonyl chloride and 3-(methylsulfonyl)aniline. The resulting product is then reacted with 4-methylphenylamine to form the final compound. The synthesis process has been optimized to produce high yields of pure EMA401.

Scientific Research Applications

EMA401 has been studied for its potential as a treatment for chronic pain. It has been shown to block a specific type of ion channel called the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, which is involved in pain sensation. By blocking this channel, EMA401 may be able to reduce the sensation of pain without the side effects associated with traditional pain medications.